Cas no 113369-05-4 (TETRAPENTYLAMMONIUM METHANESULFONATE)

• Product name: TETRAPENTYLAMMONIUM METHANESULFONATE
• CAS No: 113369-05-4
• MF: C₂₀H₄₄N+^.CH₃O₃S-
• MW: 393.66778
• CID: 130148
• PubChem ID: 13794147

TETRAPENTYLAMMONIUM METHANESULFONATE Chemical and Physical Properties

Names and Identifiers

• TETRAPENTYLAMMONIUM METHANESULFONATE
• Methanesulfonic acid tetrapentylammonium salt
• methanesulfonate,tetrapentylazanium
• Methanesulfonic acid tetrapentylammonium salt
• SCHEMBL306115
• 113369-05-4
• N,N,N-Tripentylpentan-1-aminium methanesulfonate
• methanesulfonate;tetrapentylazanium
• DTXSID10549632

• Inchi： InChI=1S/C20H44N.CH4O3S/c1-5-9-13-17-21(18-14-10-6-2,19-15-11-7-3)20-16-12-8-4;1-5(2,3)4/h5-20H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： BRILRNUCXDTOGA-UHFFFAOYSA-M
• SMILES： CS([O-])(=O)=O.C([N+](CCCCC)(CCCCC)CCCCC)CCCC

Computed Properties

• Exact Mass: 393.32791
• Monoisotopic Mass: 393.32766553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Melting Point: 48-51 °C(lit.)
• PSA: 57.2

TETRAPENTYLAMMONIUM METHANESULFONATE Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-10